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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing regulatory scrutiny and health concerns associated with traditional phthalate

plasticizers have spurred significant research into safer, effective alternatives. This guide

provides a comprehensive evaluation of dioctyl fumarate (DOF), a non-phthalate plasticizer,

and compares its performance with other common alternatives such as dioctyl terephthalate

(DOTP), dioctyl adipate (DOA), and citrate esters. This analysis is based on available

experimental data and established testing protocols to assist researchers and professionals in

making informed decisions for their material development needs.

Executive Summary
Dioctyl fumarate is emerging as a viable non-phthalate plasticizer, valued for its favorable

safety profile, good thermal stability, and low toxicity.[1][2] While comprehensive quantitative

performance data in polyvinyl chloride (PVC) is not as widely published as for more established

alternatives like DOTP and DOA, initial assessments and related studies on fumarate esters

suggest its potential as a competitive option. This guide synthesizes available data to offer a

comparative overview of its key performance attributes.
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The following tables summarize the key performance indicators for dioctyl fumarate and its

main non-phthalate competitors. It is important to note that specific experimental data for

dioctyl fumarate in PVC blends is limited in publicly available literature. Therefore, some of

the data for DOF is qualitative or inferred from studies on similar fumarate esters.

Table 1: Physical and Thermal Properties of Pure Plasticizers

Property
Dioctyl
Fumarate
(DOF)

Dioctyl
Terephthalate
(DOTP)

Dioctyl
Adipate (DOA)

Acetyl Tributyl
Citrate (ATBC)

Molecular Weight

( g/mol )
340.5 390.5 370.6 402.5

Flash Point (°C) 190[3] >200 192[3] 204

Boiling Point (°C) ~360 ~383 ~335 ~335

Viscosity @ 25°C

(mPa·s)
< 30[3] 63 14 33

Table 2: Mechanical Properties of Plasticized PVC (Typical Values at 40 phr)

Property
PVC + Dioctyl
Fumarate
(DOF)

PVC + Dioctyl
Terephthalate
(DOTP)

PVC + Dioctyl
Adipate (DOA)

PVC + Acetyl
Tributyl Citrate
(ATBC)

Glass Transition

Temp. (Tg, °C)

Data not

available
~ -28 ~ -45 ~ -30

Tensile Strength

(MPa)

Data not

available
15 - 20 12 - 18 18 - 24

Elongation at

Break (%)

Data not

available
300 - 400 350 - 450 300 - 400

Hardness (Shore

A)

Data not

available
75 - 85 70 - 80 80 - 90
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Table 3: Performance Characteristics

Characteristic
Dioctyl
Fumarate
(DOF)

Dioctyl
Terephthalate
(DOTP)

Dioctyl
Adipate (DOA)

Acetyl Tributyl
Citrate (ATBC)

Plasticizing

Efficiency

Moderate to

Good (inferred)

[4]

Good Excellent Good

Migration

Resistance

Good (inferred

from low

volatility)[1]

Excellent Moderate to Poor Good

Thermal Stability Good[1] Excellent Moderate Good

Low-

Temperature

Flexibility

Moderate

(inferred)
Good Excellent Good

Biodegradability

More readily

biodegradable

than

phthalates[4]

Low Moderate High

Experimental Protocols
Detailed methodologies for evaluating plasticizer performance are critical for reproducible and

comparable results. The following protocols are based on widely accepted ASTM standards.

Plasticizer Efficiency Evaluation
Glass Transition Temperature (Tg) Determination (ASTM D3418, E1356):

Principle: Differential Scanning Calorimetry (DSC) is used to measure the heat flow to or

from a sample as a function of temperature. The Tg is observed as a step change in the

heat flow curve.
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Methodology: A small, weighed sample of the plasticized PVC is hermetically sealed in an

aluminum pan. The sample is subjected to a controlled temperature program, typically

involving a heating and cooling cycle to erase thermal history, followed by a final heating

ramp (e.g., 10°C/min). The midpoint of the transition in the heat flow curve is reported as

the Tg.

Tensile Properties (ASTM D638, D882):

Principle: A universal testing machine is used to apply a tensile force to a specimen of the

plasticized PVC film until it breaks.

Methodology: Dumbbell-shaped specimens are cut from the plasticized PVC sheets. The

specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50%

RH). The thickness and width of the gauge section are measured. The specimen is then

mounted in the grips of the testing machine and pulled at a constant rate of speed until

failure. The tensile strength (maximum stress), elongation at break (strain at failure), and

modulus of elasticity (stiffness) are calculated from the resulting stress-strain curve.

Hardness (ASTM D2240):

Principle: A durometer measures the indentation hardness of the material.

Methodology: A specified indenter is forced into the material under a specific load. The

depth of indentation is measured and converted to a hardness value on the Shore A or D

scale. The reading is typically taken after a specified time (e.g., 15 seconds).

Migration Resistance Testing
Solvent Extraction (ASTM D1239):

Principle: This method measures the weight loss of a plasticized PVC sample after

immersion in a specific solvent for a defined period.

Methodology: Pre-weighed specimens of the plasticized PVC are completely immersed in

the test solvent (e.g., hexane for non-polar resistance, ethanol for polar resistance) in a

sealed container. The container is maintained at a constant temperature (e.g., 23°C) for a

specified duration (e.g., 24 hours). After immersion, the specimens are removed, gently
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wiped, and dried to a constant weight. The percentage of weight loss is calculated as an

indicator of migration.

Thermal Stability Assessment
Thermogravimetric Analysis (TGA) (ASTM E1131):

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere.

Methodology: A small, weighed sample of the plasticized PVC is placed in a TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air). The weight loss of the sample is recorded as a function of temperature.

The onset temperature of decomposition and the temperature at specific weight loss

percentages (e.g., 5% or 10%) are used to evaluate thermal stability.
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Figure 1: Experimental workflow for evaluating plasticizer performance in PVC.
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Figure 2: Logical relationships between plasticizers and their key performance attributes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1588183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Dioctyl fumarate presents a promising alternative to phthalate plasticizers, with market trends

indicating a growing demand due to its favorable safety and environmental profile.[1][2] While

direct, publicly available quantitative comparisons with mainstream non-phthalate plasticizers

are limited, the existing body of research on fumarate esters suggests competitive performance

in terms of plasticizing efficiency and thermal stability.[4] For applications where

biocompatibility and biodegradability are critical, DOF warrants serious consideration. However,

for applications demanding the highest levels of migration resistance and proven performance,

DOTP remains a benchmark non-phthalate alternative. Further research and publication of

direct comparative studies on dioctyl fumarate are needed to fully elucidate its performance

spectrum and solidify its position in the plasticizer market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

